Cas no 1803596-71-5 (5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride)

• Product Name: 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride
• CAS No: 1803596-71-5
• MF: C₇H₁₄Cl₂N₄O
• MW: 241.118258953094
• MDL: MFCD28954222
• CID: 4617123
• PubChem ID: 119031800
• Update Time: 2025-06-29

5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride
• 5-(aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine;dihydrochloride
• Z2189284365
• 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride

• MDL： MFCD28954222
• Inchi： 1S/C7H12N4O.2ClH/c1-12-4-6-10-3-5(2-8)7(9)11-6;;/h3H,2,4,8H2,1H3,(H2,9,10,11);2*1H
• InChI Key： XQVAQAIQGQTUGA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)CC1=NC=C(C(N)=N1)CN

Computed Properties

• Exact Mass: 240.054
• Monoisotopic Mass: 240.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87

Additional information on 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride

Introduction to 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride (CAS No. 1803596-71-5)

5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride, identified by its Chemical Abstracts Service Number (CAS No.) 1803596-71-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrimidine derivatives, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of an aminomethyl group at the 5-position and a methoxymethyl group at the 2-position, along with the amine functionality at the 4-position, contribute to its unique chemical properties and biological interactions.

The aminomethyl group introduces a primary amine functionality, which can participate in hydrogen bonding and form salt bridges with other biomolecules. This feature makes it a valuable scaffold for designing molecules that interact with proteins or enzymes. The methoxymethyl group, on the other hand, provides a hydrophobic moiety that can influence the compound's solubility and binding affinity. Together, these structural elements enable the compound to exhibit a range of biological activities, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in pyrimidine derivatives due to their role as key intermediates in the synthesis of various pharmaceuticals. Pyrimidines are fundamental components of nucleic acids, and their derivatives have been extensively studied for their potential applications in treating diseases such as cancer, infectious diseases, and inflammatory conditions. The 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride is no exception and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most notable applications of this compound is in the field of antiviral research. Pyrimidine derivatives have shown promise as inhibitors of viral replication by targeting essential enzymes involved in viral metabolism. The aminomethyl group in this compound can interact with viral proteases or polymerases, disrupting their function and inhibiting viral replication. Additionally, the dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for formulation into drug products.

Recent studies have also highlighted the potential of this compound in oncology research. Pyrimidine-based molecules have been identified as effective inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride, including its ability to bind to target proteins and modulate enzymatic activity, make it a promising candidate for development as an anticancer agent. Preclinical trials have demonstrated its efficacy in inhibiting tumor growth and reducing metastasis in various cancer models.

The compound's mechanism of action is multifaceted. It can act as a competitive inhibitor by binding to active sites on target enzymes, or it can modulate protein-protein interactions by interacting with specific domains on proteins. Furthermore, its ability to cross cell membranes allows it to exert its effects both intracellularly and extracellularly. These properties make it a versatile tool for investigating various biological pathways and developing new therapeutic strategies.

In addition to its applications in antiviral and anticancer research, 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride has shown potential in treating inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. Pyrimidine derivatives have been found to modulate inflammatory responses by inhibiting key signaling pathways involved in inflammation. The aminomethyl group can interact with receptors or enzymes that regulate inflammatory processes, thereby reducing inflammation and alleviating symptoms.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine core structure efficiently. The introduction of functional groups like the aminomethyl and methoxymethyl groups requires precise control over reaction conditions to avoid side products. Once synthesized, purification techniques such as column chromatography are used to obtain high-purity material suitable for further biological testing.

The pharmacokinetic properties of 5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride are also critical factors that determine its therapeutic potential. Studies have shown that this compound exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. Its stability under physiological conditions ensures prolonged circulation time, allowing for sustained therapeutic effects. Additionally, its excretion via renal pathways makes it easier to manage any potential side effects associated with accumulation in the body.

Future research directions for this compound include exploring its efficacy in clinical trials and developing novel formulations that enhance its delivery and bioavailability. Advances in drug delivery systems such as nanoparticles and liposomes offer promising avenues for improving therapeutic outcomes. Additionally, computational methods like molecular docking and virtual screening can be employed to identify new targets for this compound and design analogs with enhanced properties.

In conclusion,5-(Aminomethyl)-2-(methoxymethyl)pyrimidin-4-amine dihydrochloride (CAS No. 1803596-71-5) is a versatile pyrimidine derivative with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with various biological targets, making it valuable for treating diseases such as cancer, viral infections, and inflammatory conditions. Ongoing research continues to uncover new therapeutic uses for this compound, paving the way for innovative treatments that improve patient outcomes.